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Compound Name: 1-Iodododecane

Cat. No.: B1195088 Get Quote

Introduction

1-Iodododecane (CAS No. 4292-19-7), also known as dodecyl iodide or lauryl iodide, is a

halogenated alkane with the molecular formula C12H25I.[1][2][3] It is a colorless to pale yellow

liquid at room temperature, which is insoluble in water but soluble in many organic solvents.[2]

[4][5] Due to the reactivity of the carbon-iodine bond, 1-iodododecane serves as a versatile

reagent in organic synthesis, including in the preparation of surfactants, lubricants, and

pharmaceutical intermediates.[5] This guide provides comprehensive safety and handling

protocols for researchers, scientists, and drug development professionals to ensure its safe use

in a laboratory setting.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 1-iodododecane are summarized

below. These properties are critical for designing experiments and for understanding its

behavior under various conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1195088?utm_src=pdf-interest
https://www.benchchem.com/product/b1195088?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Dodecene_12_iodo.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA11909~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:15:50~~1-Iodododecane~~
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodododecane
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA11909~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:15:50~~1-Iodododecane~~
https://cymitquimica.com/cas/4292-19-7/
https://www.guidechem.com/encyclopedia/1-iodododecane-dic12513.html
https://www.benchchem.com/product/b1195088?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-iodododecane-dic12513.html
https://www.benchchem.com/product/b1195088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C12H25I [1][2]

Molecular Weight 296.23 g/mol [2][6]

Appearance Colorless liquid [2][4]

Odor Odorless [2]

Melting Point -3 °C (26.6 °F) [2][6][7][8]

Boiling Point 159-160 °C @ 15 mmHg [6][7][8]

Density 1.201 g/mL at 25 °C [6][7][8]

Flash Point >110 °C (>230 °F) [2][6]

Refractive Index n20/D 1.484 [6][7][8]

Water Solubility Insoluble [4][5][7]

Hazard Identification and Classification
1-Iodododecane is classified as a hazardous substance according to the Globally Harmonized

System (GHS).[3][9] Proper identification of its hazards is the first step toward safe handling.

GHS
Classification

Pictogram Signal Word
Hazard
Statements

Source(s)

Skin

Corrosion/Irritatio

n

GHS07 Warning
H315: Causes

skin irritation
[3][5][9]

Serious Eye

Damage/Irritation
GHS07 Warning

H319: Causes

serious eye

irritation

[3][5][9]

Specific Target

Organ Toxicity
GHS07 Warning

H335: May

cause respiratory

irritation

[3][5][9]
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Primary hazards include irritation to the skin, eyes, and respiratory system upon exposure.[1]

[10]

Protocols for Safe Handling and Storage
Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory

environment.

Proper engineering controls are the primary line of defense against chemical exposure.

Ventilation: Always handle 1-iodododecane in a well-ventilated area.[1][9] A certified

chemical fume hood is strongly recommended to prevent the inhalation of vapors or mists.[1]

Emergency Equipment: Ensure that safety showers and eyewash stations are readily

accessible and in good working order in the immediate vicinity of the handling area.[1][2]

The following PPE is required for handling 1-iodododecane.

Required PPE for 1-Iodododecane

Chemical Handler

Eye/Face Protection
(Goggles/Face Shield, EN166/OSHA)

Hand Protection
(Chemically resistant gloves, e.g., Viton®)

Body Protection
(Lab coat, long-sleeved clothing)

Respiratory Protection
(If ventilation is inadequate)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 1-Iodododecane.
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Protection Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

face shield conforming to

EN166 or OSHA 29 CFR

1910.133.

[1][9]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Viton®). Inspect

gloves before use.

[1][2]

Body Protection
Laboratory coat and long-

sleeved protective clothing.
[1][11]

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH/MSHA or EN 149

approved respirator if irritation

is experienced or exposure

limits are exceeded.

[1][9]

The following workflow outlines the standard operating procedure for handling 1-
iodododecane.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Verify Fume Hood/Ventilation

Inspect PPE

Locate Emergency Equipment

Don all required PPE

Transfer/use chemical inside fume hood

Avoid contact with skin and eyes

Keep container closed when not in use

Store properly or dispose of waste

Clean work area

Remove PPE carefully

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for the safe handling of 1-Iodododecane.
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Methodology:

Pre-Handling:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1]

Ensure the chemical fume hood or other ventilation system is functioning correctly.[1]

Inspect all PPE for integrity.[1]

Confirm the location and accessibility of eyewash stations and safety showers.[1]

Chemical Handling:

Wear all specified PPE before entering the handling area.[1]

Conduct all manipulations that may generate vapors or mists inside a fume hood.[1]

Avoid direct contact with skin and eyes.[1]

Keep the container tightly sealed when not in use.[1][9]

Post-Handling:

Return the chemical to its designated storage location.

Dispose of any waste, including contaminated consumables, according to the disposal

protocol (see Section 6.0).

Decontaminate the work surface.

Carefully remove PPE to avoid skin contamination.[2]

Wash hands thoroughly with soap and water after handling is complete.[1]

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

Conditions: Store in a cool, dry, and well-ventilated place.[1][9]
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Container: Keep containers tightly closed.[1][9]

Protection: Protect from direct sunlight and light exposure, as the material is light-sensitive.

[2][12]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][2][9]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate injury and damage.

The following table outlines the immediate first aid responses to an exposure event. In all

cases of significant exposure, seek medical attention.[2]
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Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[1][2]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing and

wash it before reuse. If skin

irritation persists, call a

physician.

[1][2]

Inhalation

Move the person to fresh air. If

breathing is difficult or they are

not breathing, provide artificial

respiration. Get medical

attention if symptoms occur.

[1][2]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][2][9]

In the event of a spill, follow this protocol:

Evacuate: Evacuate non-essential personnel from the immediate area.[1]

Ventilate: Ensure adequate ventilation.[1]
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Protect: Wear full PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Contain: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to

contain and soak up the spill.[1][9]

Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container

for hazardous waste disposal.[1][9]

Clean: Clean the spill area thoroughly.

Prevent Entry: Do not let the product enter drains or waterways.[1][9]
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Spill Occurs

Evacuate Area & Ensure Ventilation

Don Full PPE

Contain with Inert Absorbent Material

Collect Waste into Labeled Container

Decontaminate Spill Area

Dispose of Waste Properly

Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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